Cas no 1353973-27-9 (3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353973-27-9
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 2156702
• Update Time: 2025-06-12

3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester
• Benzyl 3-((2-hydroxyethyl)thio)piperidine-1-carboxylate
• (R)-Benzyl 3-((2-hydroxyethyl)thio)piperidine-1-carboxylate
• (S)-Benzyl 3-((2-hydroxyethyl)thio)piperidine-1-carboxylate
• AM93845
• 3-(2-Hydroxyethylsulfanyl)piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H21NO3S/c17-9-10-20-14-7-4-8-16(11-14)15(18)19-12-13-5-2-1-3-6-13/h1-3,5-6,14,17H,4,7-12H2
• InChI Key： FSIWDQJQVJEOJR-UHFFFAOYSA-N
• SMILES： S(CCO)C1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Topological Polar Surface Area: 75.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 472.9±45.0 °C at 760 mmHg
• Flash Point: 239.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester

Professional Introduction to 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353973-27-9)

3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester, a compound with the chemical formula C₁₁H₁₅NO₃S, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1353973-27-9, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both a hydroxyl group and an ethylsulfanyl moiety in its structure makes it a versatile intermediate for synthesizing more complex pharmacophores.

The benzyl ester functionality in the molecule not only contributes to its solubility and stability but also serves as a common handle for further chemical modifications. These attributes have positioned this compound as a valuable building block in the synthesis of novel therapeutic agents. Recent advancements in drug design have highlighted the importance of piperidine derivatives in developing drugs with enhanced pharmacokinetic properties.

In particular, the piperidine ring is a well-known scaffold in medicinal chemistry, frequently incorporated into drugs due to its ability to mimic the binding pockets of biological targets. The introduction of polar and hydrophilic groups, such as the hydroxyl and ethylsulfanyl groups in this compound, can significantly influence its interactions with biological receptors. This has led to increased interest in exploring its potential as a lead compound or intermediate in the development of new treatments for various diseases.

Recent studies have demonstrated the utility of 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of the hydroxyl and ethylsulfanyl groups provides multiple sites for interaction with target proteins, enhancing binding affinity and selectivity. Furthermore, the benzyl ester group can be easily hydrolyzed under physiological conditions, allowing for controlled release of active pharmacophores.

The compound's structural features also make it an attractive candidate for developing protease inhibitors. Proteases play a critical role in numerous biological processes, and their inhibition is often a key strategy in drug therapy. The piperidine core, along with the hydroxyl and ethylsulfanyl substituents, can be tailored to optimize binding interactions with specific protease enzymes. This flexibility has been exploited in recent research to develop potent inhibitors with improved therapeutic profiles.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives are known to cross the blood-brain barrier more effectively than other classes of compounds, making them suitable for treating neurological disorders. The presence of polar functional groups enhances their solubility and permeability, further improving their bioavailability. This has led to investigations into using 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester as a precursor for CNS-active drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve these goals. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding modes of 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester with various biological targets. These studies have provided insights into how different functional groups contribute to its binding affinity and selectivity. Such information is invaluable for guiding medicinal chemists in designing next-generation analogs with improved properties.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. This includes exploring catalytic methods that use renewable resources and reducing reliance on hazardous reagents.

In conclusion, 3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353973-27-9) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in medicinal chemistry innovation.